Cas no 899749-07-6 (N'-(3-chloro-4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide)

• Product Name: N'-(3-chloro-4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide
• CAS No: 899749-07-6
• MF: C₁₆H₂₀ClN₃O₃
• MW: 337.801302909851
• CID: 5487393
• Update Time: 2025-10-30

N'-(3-chloro-4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-methylphenyl)-N-[3-(2-oxopyrrolidin-1-yl)propyl]oxamide
• N'-(3-chloro-4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide

• Inchi： 1S/C16H20ClN3O3/c1-11-5-6-12(10-13(11)17)19-16(23)15(22)18-7-3-9-20-8-2-4-14(20)21/h5-6,10H,2-4,7-9H2,1H3,(H,18,22)(H,19,23)
• InChI Key： DGEIIZNDLAHNHN-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCCC1=O)(=O)C(NC1=CC=C(C)C(Cl)=C1)=O

Additional information on N'-(3-chloro-4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide

Introduction to N'-(3-chloro-4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide (CAS No. 899749-07-6)

N'-(3-chloro-4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide, a compound with the CAS number 899749-07-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of specific functional groups, such as the 3-chloro-4-methylphenyl moiety and the 2-oxopyrrolidin-1-yl group, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The synthesis and characterization of this compound have been the focus of numerous research studies aimed at exploring its pharmacological effects and therapeutic potential. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how this molecule interacts with biological targets, providing insights into its mechanism of action. These studies have highlighted the compound's ability to modulate key biological pathways, making it a promising candidate for the development of novel therapeutic agents.

In particular, the 3-chloro-4-methylphenyl substituent plays a crucial role in determining the compound's binding affinity and selectivity towards specific receptors. This feature is particularly relevant in the context of designing drugs that exhibit high specificity while minimizing off-target effects. The 2-oxopyrrolidin-1-yl group, on the other hand, contributes to the molecule's solubility and bioavailability, which are critical factors in drug formulation and delivery.

The pharmaceutical industry has been increasingly interested in exploring heterocyclic compounds due to their diverse biological activities. Among these, pyrrolidines have emerged as a particularly important class of molecules due to their versatility and ability to interact with various biological targets. The incorporation of the 2-oxopyrrolidin-1-yl group into N'-(3-chloro-4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide not only enhances its pharmacological profile but also opens up new avenues for drug discovery.

Recent research has demonstrated that this compound exhibits promising activity against several disease-related targets. For instance, studies have shown that it can inhibit the activity of enzymes involved in inflammation and pain signaling, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may possess neuroprotective properties, making it a candidate for the treatment of neurodegenerative disorders.

The development of novel synthetic methodologies has also been instrumental in advancing the study of this compound. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks, allowing chemists to explore variations of this structure with different substituents and functional groups. These efforts have led to the discovery of several analogs with enhanced pharmacological properties.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models have been employed to predict the binding affinity and toxicity profiles of N'-(3-chloro-4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide (CAS No. 899749-07-6), providing valuable insights into its potential as a therapeutic agent. These computational studies have complemented experimental investigations, leading to a more comprehensive understanding of its pharmacological effects.

In conclusion, N'-(3-chloro-4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yloxy)propylethanediamide represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for further investigation in drug development. The combination of synthetic chemistry, computational modeling, and pharmacological studies has provided valuable insights into its potential therapeutic applications. As research continues to unfold, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.